Cas no 17202-56-1 (Spiro[2.3]hexane-1-carboxylic Acid)

• Product Name: Spiro[2.3]hexane-1-carboxylic Acid
• CAS No: 17202-56-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD04038994
• CID: 1354710
• PubChem ID: 4642003
• Update Time: 2025-06-15

Spiro[2.3]hexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane-2-carboxylic Acid
• 1-Spirohexancarbonsaeure
• AC1NEGRL
• Spiro[2.3]hexane-1-carboxylic Acid
• AGN-PC-00HORU
• CTK4D4105
• Spirohexan-1-carbonsaeure
• Ambcb4003535
• SureCN301094
• CHEMBRDG-BB 4003535
• 1-Carboxyspiro[2.3]hexane
• spirohexane-1-carboxylic acid
• VVSCGNLRDCLHAN-UHFFFAOYSA-N
• AK171667
• BB 0260093
• Z1416203583
• DB-371719
• EN300-105925
• A905586
• CS-0048697
• (2S)-spiro[2.3]hexane-2-carboxylic acid
• AKOS006230453
• Spiro[2.3]hexane-1-carboxylicAcid
• 2382454-58-0
• MFCD04038994
• 17202-56-1
• SY041944
• DTXSID80405150
• SCHEMBL301094
• BS-13159
• Z1201622715

• MDL： MFCD04038994
• Inchi： 1S/C7H10O2/c8-6(9)5-4-7(5)2-1-3-7/h5H,1-4H2,(H,8,9)
• InChI Key： VVSCGNLRDCLHAN-UHFFFAOYSA-N
• SMILES： OC(C1CC21CCC2)=O

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.22
• Boiling Point: 239.9°C at 760 mmHg
• Flash Point: 107.9°C
• Refractive Index: 1.536
• PSA: 37.30000
• LogP: 1.26120

Spiro[2.3]hexane-1-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Spiro[2.3]hexane-1-carboxylic Acid

Spiro[2.3]hexane-1-carboxylic Acid (CAS No. 17202-56-1): A Comprehensive Overview

Spiro[2.3]hexane-1-carboxylic acid (CAS No. 17202-56-1) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its spirocyclic structure, which imparts unique chemical and physical properties, making it a valuable building block in various synthetic pathways and applications.

The spirocyclic structure of Spiro[2.3]hexane-1-carboxylic acid is composed of a six-membered ring fused to a three-membered ring via a common carbon atom. This structural feature provides the molecule with enhanced rigidity and conformational stability, which are crucial for its applications in drug design and materials science. The carboxylic acid functional group further adds to its versatility, enabling it to participate in a wide range of chemical reactions, including esterification, amidation, and metal complex formation.

Recent research has highlighted the potential of Spiro[2.3]hexane-1-carboxylic acid in the development of novel pharmaceuticals. Studies have shown that spirocyclic compounds can exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced metabolic degradation, compared to their acyclic counterparts. These properties make Spiro[2.3]hexane-1-carboxylic acid an attractive candidate for the synthesis of drug candidates with enhanced therapeutic efficacy.

In the realm of medicinal chemistry, Spiro[2.3]hexane-1-carboxylic acid has been explored as a scaffold for the design of inhibitors targeting various biological pathways. For instance, researchers have synthesized derivatives of this compound that show promising activity against protein kinases, which are key enzymes involved in signal transduction and cell proliferation. These derivatives have demonstrated potent inhibitory effects in vitro and are currently being evaluated for their potential as anticancer agents.

Beyond its applications in drug discovery, Spiro[2.3]hexane-1-carboxylic acid has also found use in materials science. The rigid spirocyclic structure imparts mechanical strength and thermal stability to polymers and other materials derived from this compound. Recent studies have focused on the synthesis of spirocyclic polymers with tunable properties for applications in electronics, optics, and biocompatible materials.

The synthetic accessibility of Spiro[2.3]hexane-1-carboxylic acid has been a subject of extensive research. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One notable method involves the intramolecular cyclization of appropriately substituted acyclic precursors under mild conditions, yielding high yields and excellent stereoselectivity. These synthetic strategies have facilitated the widespread use of Spiro[2.3]hexane-1-carboxylic acid in various scientific disciplines.

In addition to its chemical properties, the environmental impact of Spiro[2.3]hexane-1-carboxylic acid has been evaluated to ensure its safe use in industrial and academic settings. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when handled properly, making it a viable option for sustainable chemical processes.

The future prospects for Spiro[2.3]hexane-1-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties, further solidifying its importance in the scientific community. As our understanding of spirocyclic compounds deepens, it is likely that Spiro[2.3]hexane-1-carboxylic acid will play an increasingly significant role in advancing fields such as drug discovery, materials science, and sustainable chemistry.